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Compound of Interest

Compound Name: 3-Methyltetrahydrofuran

Cat. No.: B083541

This technical guide provides a comprehensive overview of the density of 3-
Methyltetrahydrofuran (3-MeTHF), a crucial physical property for researchers, scientists, and
drug development professionals. This document presents available density data, details
experimental protocols for its determination, and offers visualizations to clarify key concepts
and procedures.

Physicochemical Properties of 3-
Methyltetrahydrofuran

3-Methyltetrahydrofuran (3-MeTHF), with the molecular formula CsH100, is a versatile and
increasingly popular organic solvent.[1][2] It is recognized as a greener alternative to other
cyclic ethers like tetrahydrofuran (THF) due to its potential derivation from renewable resources
and reduced tendency to form peroxides.[1][2] A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value

Molecular Formula CsH100[1]

Molecular Weight 86.13 g/mol [1]

Appearance Colorless, clear liquid[1][2]
Boiling Point Approximately 86.5 °C to 89 °CJ[3]
CAS Number 13423-15-9

Density of 3-Methyltetrahydrofuran

The density of a liquid is a fundamental physical property defined as its mass per unit volume.
It is an essential parameter in process design, reaction scale-up, and quality control in the
pharmaceutical and chemical industries. The density of 3-MeTHF is influenced by temperature,
with density generally decreasing as temperature increases.

Reported Density Values

Several sources report the density of 3-Methyltetrahydrofuran at or around room
temperature. These values are summarized in Table 2 for easy comparison. It is important to
note that the specific temperature for these measurements is not always provided, which can
account for minor variations.

Reported Density Temperature
0.863 g/cm? Not Specified[4]
0.87 g/cm?3 20 °C (Specific Gravity 20/20)[5]

Temperature Dependence of Density: A Comparative
Case with 2-Methyltetrahydrofuran

While a comprehensive dataset for the temperature-dependent density of 3-
Methyltetrahydrofuran is not readily available in the public domain, a study by Engler and
Harrah provides a formula for its isomer, 2-Methyltetrahydrofuran (2-MeTHF). This information
is valuable for understanding the expected behavior of cyclic ethers and for comparative
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purposes. The density (d) of 2-MeTHF as a function of temperature (T) in Kelvin is given by the
equation:

d =1.138 - 9.56 x 10~* T[5][6]

Using this formula, the density of 2-MeTHF at various temperatures has been calculated and is
presented in Table 3. This data illustrates the typical linear decrease in density with increasing
temperature. It is crucial to emphasize that this data is for the 2-methyl isomer and should be
used as a reference, not as a direct substitute for 3-MeTHF density values.

Calculated Density of 2-

Temperature (°C) Temperature (K) MeTHF (glcm?)
20 253.15 0.896
0 273.15 0.877
20 293.15 0.858
25 298.15 0.853
40 313.15 0.839
60 333.15 0.820
80 353.15 0.801

Experimental Protocol for Density Determination

The density of a liquid solvent like 3-Methyltetrahydrofuran can be accurately determined
using a pycnometer. This method relies on the precise measurement of the mass of a known
volume of the liquid.

Materials and Equipment

o Pycnometer (a glass flask with a specific volume and a ground-glass stopper with a capillary)
e Analytical balance (accurate to at least 0.0001 g)

e Thermostatic bath
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3-Methyltetrahydrofuran sample
Distilled water (for calibration)
Acetone or other volatile solvent (for cleaning and drying)

Lint-free wipes

Experimental Procedure

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable solvent, followed by
distilled water, and finally rinse with acetone. Dry the pycnometer completely by passing a
stream of dry air or placing it in an oven at a low temperature.

Mass of the Empty Pycnometer: Allow the pycnometer to cool to room temperature in a
desiccator. Accurately weigh the empty, dry pychometer on the analytical balance and record
the mass (m_empty).

Calibration with Distilled Water: Fill the pycnometer with distilled water, ensuring no air
bubbles are trapped. Insert the stopper, allowing excess water to exit through the capillary.
Place the pycnometer in a thermostatic bath set to a specific temperature (e.g., 20 °C) until
thermal equilibrium is reached.

Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully dry the
exterior with a lint-free wipe, and weigh it. Record the mass (m_water).

Volume Calculation: The volume of the pycnometer (V) can be calculated using the known
density of water (p_water) at the measurement temperature: V = (m_water - m_empty) /
p_water

Measurement with 3-MeTHF: Empty and thoroughly dry the pycnometer. Fill it with the 3-
Methyltetrahydrofuran sample, again ensuring no air bubbles are present.

Mass of Pycnometer with 3-MeTHF: Thermostat the filled pycnometer to the desired
temperature, dry the exterior, and weigh it. Record the mass (m_3MeTHF).

Density Calculation: The density of 3-MeTHF (p_3MeTHF) at the specified temperature is
then calculated as: p_3MeTHF = (m_3MeTHF - m_empty) / V
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Visualizations

To further clarify the concepts and procedures discussed, the following diagrams are provided.

Logical Relationship of Temperature and Density

Temperature
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Caption: Relationship between temperature and density.
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Experimental Workflow for Density Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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